Cas no 1115361-01-7 (nygerone A)

• Product Name: nygerone A
• CAS No: 1115361-01-7
• MF: C₂₄H₂₂N₂O₅
• MW: 418.441886425018
• CID: 2064856
• PubChem ID: 25209072
• Update Time: 2025-04-21

nygerone A Chemical and Physical Properties

Names and Identifiers

• nygerone A
• DTXSID701109004
• CHEMBL1910765
• Q27137748
• 1115361-01-7
• CHEBI:69408
• (2S)-4-{[(6-benzyl-4-oxo-1-phenyl-1,4-dihydropyridin-3-yl)carbonyl]amino}-2-methyl-4-oxobutanoic acid
• (2S)-4-[(6-benzyl-4-oxo-1-phenylpyridine-3-carbonyl)amino]-2-methyl-4-oxobutanoic acid
• (2S)-4-[[[1,4-Dihydro-4-oxo-1-phenyl-6-(phenylmethyl)-3-pyridinyl]carbonyl]amino]-2-methyl-4-oxobutanoic acid

• Inchi： 1S/C24H22N2O5/c1-16(24(30)31)12-22(28)25-23(29)20-15-26(18-10-6-3-7-11-18)19(14-21(20)27)13-17-8-4-2-5-9-17/h2-11,14-16H,12-13H2,1H3,(H,30,31)(H,25,28,29)/t16-/m0/s1
• InChI Key： NTTJVIQCCNYXRP-INIZCTEOSA-N
• SMILES： O=C1C=C(CC2C=CC=CC=2)N(C2C=CC=CC=2)C=C1C(NC(C[C@@H](C(=O)O)C)=O)=O

Computed Properties

• Exact Mass: 418.15287181g/mol
• Monoisotopic Mass: 418.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 773
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Nicotinamides